2-Oxo-2,3-dihydro-1,3-benzothiazole-6-carbaldehyde

• IUPAC Name: 2-oxo-3H-1,3-benzothiazole-6-carbaldehyde
• InChI: InChI=1S/C8H5NO2S/c10-4-5-1-2-6-7(3-5)12-8(11)9-6/h1-4H,(H,9,11)
• InChI Key: PLOXCHZVADFDRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C=O)SC(=O)N2
• Molecular Formula: C8H5NO2S
• Molecular Weight: 179.20 g/mol

Description

The compound “2-Oxo-2,3-dihydro-1,3-benzothiazole-6-carbaldehyde” is a derivative of the benzothiazole class of compounds. Benzothiazoles are heterocyclic compounds with a benzene ring fused to a thiazole ring. They are known for their diverse biological activities and are used in medicinal chemistry.

Synthesis Analysis

While specific synthesis methods for “2-Oxo-2,3-dihydro-1,3-benzothiazole-6-carbaldehyde” were not found, benzothiazoles can generally be synthesized through the condensation of 2-aminobenzenethiols with α-haloketones.

Scientific Research Applications

Synthesis of Novel Heterocyclic Systems

2-Oxo-2,3-dihydro-1,3-benzothiazole-6-carbaldehyde has been utilized in the synthesis of novel heterocyclic systems like imidazo[2,1-b][1,3,4]thiadiazole and imidazo[2,1-b][1,3]thiazole fused diazepinones, highlighting its role in the development of complex organic compounds (Kolavi, Hegde, & Khazi, 2006).

Synthesis of Carbonyl Compounds

This compound is instrumental in the synthesis of aldehydes or ketones from corresponding amines via transaminations, offering a method with wide applications and high yields, typically over 80% (Calō, Lopez, & Todesco, 1972).

Synthesis of Pyridyl Analogues

It's also used in the synthesis of pyridyl analogues of 3-oxo-3,4-dihydro-2H-1,4-(benzothiazine or benzoxazine)-6-carbaldehydes, demonstrating high yields and efficiency in producing these aldehydes (Brooks et al., 2010).

Transformation in Electrophilic Reactions

The compound participates in transformations into di-O-acetyl-enol-(benzothiazolecarboxyl-2)-oin in the presence of acetic anhydride and pyridine, showcasing its reactivity in electrophilic environments (Baudet & Otten, 1970).

Production of Sulfonic Acids and Derivatives

It reacts with chlorosulfonic acid to yield 2-oxo-2,3-dihydro-1,3-benzothiazole-6-sulfonyl chlorides, which further react to form sulfonic acids, esters, and amides (Dushamov et al., 2020).

Anticancer and Antiviral Activities

Novel derivatives synthesized from this compound have shown promising anticancer and antiviral activities, indicating its potential in pharmaceutical research (Lozynskyi et al., 2016).

Non-Linear Optical Applications

The compound has been used to synthesize novel push-pull benzothiazole derivatives with reverse polarity, suggesting potential applications in non-linear optics (Hrobárik, Sigmundová, & Zahradník, 2004).

Antibacterial Effects

Derivatives synthesized from this compound have demonstrated significant antibacterial effects, emphasizing its role in antimicrobial research (Behrami & Dobroshi, 2019).